3-[5-({2,4-Dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]-4-methylbenzoic acid

• Molecular Formula: C25H20N2O6S
• Molecular Weight: 476.5 g/mol
• IUPAC Name: 4-methyl-3-[5-[(Z)-[3-[2-(2-methylanilino)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C25H20N2O6S/c1-14-7-8-16(24(30)31)11-18(14)20-10-9-17(33-20)12-21-23(29)27(25(32)34-21)13-22(28)26-19-6-4-3-5-15(19)2/h3-12H,13H2,1-2H3,(H,26,28)(H,30,31)/b21-12-
• InChI Key: WCTLJHPFQNQYFZ-MTJSOVHGSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)O)C2=CC=C(O2)/C=C\3/C(=O)N(C(=O)S3)CC(=O)NC4=CC=CC=C4C
• SMILES: CC1=C(C=C(C=C1)C(=O)O)C2=CC=C(O2)C=C3C(=O)N(C(=O)S3)CC(=O)NC4=CC=CC=C4C

Description

3-[5-({2,4-Dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]-4-methylbenzoic acid is a chemical compound that has gained a lot of attention in the field of scientific research. This compound has shown a lot of promise in various areas of research, including medicinal chemistry, biochemistry, and drug discovery.

Mechanism of Action

The mechanism of action of 3-[5-({2,4-Dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]-4-methylbenzoic acid is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[5-({2,4-Dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]-4-methylbenzoic acid are still being studied. However, it has been shown to have anti-inflammatory, antioxidant, and anticancer properties. This compound has also been shown to improve glucose metabolism and insulin sensitivity in diabetic animals.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[5-({2,4-Dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]-4-methylbenzoic acid in lab experiments is that it is a potent inhibitor of COX-2 and LOX, which makes it useful for studying the role of these enzymes in various diseases. However, one of the limitations of using this compound is that it is not very water-soluble, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research of 3-[5-({2,4-Dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]-4-methylbenzoic acid. One of the most promising areas of research is the development of this compound as a drug candidate for the treatment of various diseases, including cancer, diabetes, and inflammation. Another area of research is the study of the mechanism of action of this compound, which could lead to the development of more potent and selective inhibitors of COX-2 and LOX. Finally, the development of more water-soluble analogs of this compound could make it more useful in certain experiments.

Synthesis Methods

The synthesis of 3-[5-({2,4-Dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]-4-methylbenzoic acid is a complex process that involves several steps. The first step involves the synthesis of 2-furyl-3-methyl-4,5-dihydrothiazole, which is then reacted with 2-bromoacetic acid to form 2-(2-furyl)-3-methyl-4,5-dihydrothiazol-3-ylacetic acid. This compound is then reacted with 2-(2-aminoethyl)benzoic acid to form 3-[5-({2,4-Dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]-4-methylbenzoic acid.

Scientific Research Applications

3-[5-({2,4-Dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]-4-methylbenzoic acid has shown a lot of promise in various areas of scientific research. One of the most promising areas of research is medicinal chemistry, where this compound has shown potential as a drug candidate for the treatment of various diseases, including cancer, diabetes, and inflammation. This compound has also shown promise in biochemistry research, where it has been used to study protein-ligand interactions and enzyme inhibition.